Cas no 52938-06-4 (2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester)

• Product Name: 2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester
• CAS No: 52938-06-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 1113493
• PubChem ID: 179612
• Update Time: 2025-04-20

2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester
• ethyl 2-amino-1H-benzo[d]imidazole-1-carboxylate
• ethyl 2-aminobenzimidazole-1-carboxylate
• 1H-Benzimidazole-1-carboxylic acid, 2-amino-, ethyl ester
• DTXSID00967407
• Ethyl 2-imino-2,3-dihydro-1H-benzimidazole-1-carboxylate
• SCHEMBL11830006
• 52938-06-4
• Oprea1_049155

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)13-8-6-4-3-5-7(8)12-9(13)11/h3-6H,2H2,1H3,(H2,11,12)
• InChI Key： RZCPYUYZNCGQMW-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C(N)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.14